Cas no 823233-13-2 (L-Alanine, L-leucyl-L-asparaginyl-L-prolyl-L-lysyl-)

• Product name: L-Alanine, L-leucyl-L-asparaginyl-L-prolyl-L-lysyl-
• CAS No: 823233-13-2
• MF: C₂₄H₄₃N₇O₇
• MW: 541.64092
• CID: 694015
• PubChem ID: 71419126

L-Alanine, L-leucyl-L-asparaginyl-L-prolyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-leucyl-L-asparaginyl-L-prolyl-L-lysyl-
• (2S)-2-[[(2S)-6-amino-2-[[(2S)-1-[(2S)-4-amino-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-4-oxobutanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]propanoic acid
• 823233-13-2
• L-Leucyl-L-asparaginyl-L-prolyl-L-lysyl-L-alanine
• DTXSID30838393

• Inchi： InChI=1S/C24H43N7O7/c1-13(2)11-15(26)20(33)30-17(12-19(27)32)23(36)31-10-6-8-18(31)22(35)29-16(7-4-5-9-25)21(34)28-14(3)24(37)38/h13-18H,4-12,25-26H2,1-3H3,(H2,27,32)(H,28,34)(H,29,35)(H,30,33)(H,37,38)/t14-,15-,16-,17-,18-/m0/s1
• InChI Key： LZBNICQQJYIBQB-ATIWLJMLSA-N
• SMILES： CC(C)CC(C(=O)NC(CC(=O)N)C(=O)N1CCCC1C(=O)NC(CCCCN)C(=O)NC(C)C(=O)O)N

Computed Properties

• Exact Mass: 541.32239674g/mol
• Monoisotopic Mass: 541.32239674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 240Ų